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Compound of Interest

Compound Name:
2-Bromo-1-ethoxy-4-

fluorobenzene

Cat. No.: B1278563 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-1-ethoxy-4-
fluorobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-Bromo-1-
ethoxy-4-fluorobenzene (CAS No. 326-69-2). Due to the limited availability of specific

quantitative safety and toxicological data for this compound, this guide also incorporates

information from structurally similar compounds and established safety protocols for hazardous

chemicals. All information derived from analogous compounds or general guidelines should be

considered illustrative and used as a conservative basis for risk assessment and the

implementation of safety procedures.

Hazard Identification and Classification
2-Bromo-1-ethoxy-4-fluorobenzene is classified as a hazardous substance. The primary

hazards associated with this chemical include irritation to the skin, eyes, and respiratory

system, and it is considered harmful if swallowed.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1]

GHS Label Elements:[1]

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.

Physical and Chemical Properties
Specific quantitative physical and chemical property data for 2-Bromo-1-ethoxy-4-
fluorobenzene is limited. The following table summarizes the available information.

Property Value

Molecular Formula C₈H₈BrFO

CAS Number 326-69-2

Appearance Data not available

Boiling Point Data not available

Melting Point Data not available

Flash Point Data not available

Density Data not available

Solubility Data not available

Exposure Controls and Personal Protective
Equipment
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A comprehensive personal protective equipment (PPE) strategy is essential to minimize

exposure and ensure personal safety when handling 2-Bromo-1-ethoxy-4-fluorobenzene.

Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Chemical splash

goggles or a face

shield worn over

safety glasses.

ANSI Z87.1

To protect against

chemical splashes to

the eyes and face.

Hand Protection

Chemical-resistant

gloves (e.g., nitrile,

neoprene).

EN 374

To prevent skin

contact. Inspect

gloves before each

use and change them

immediately if

contaminated.

Body Protection

A flame-resistant lab

coat, worn fully

buttoned. A chemical-

resistant apron may

be necessary for

procedures with a

higher risk of

splashing.

To protect skin and

clothing from

contamination.

Respiratory Protection

Use in a well-

ventilated area. A

NIOSH/MSHA-

approved respirator

may be required if

ventilation is

inadequate or for spill

cleanup.

To prevent inhalation

of vapors or mists.

Experimental Protocols
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD Test Guideline 439)
This protocol provides a framework for assessing the skin irritation potential of a chemical like

2-Bromo-1-ethoxy-4-fluorobenzene without the use of live animals.[2][3]
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Preparation

Exposure

Post-Exposure & Viability Assessment

Data Analysis & Classification

Prepare Reconstructed Human
Epidermis (RhE) tissue models

Topically apply test chemical and
controls to the RhE tissue surface

Prepare test chemical
(2-Bromo-1-ethoxy-4-fluorobenzene)

Prepare positive (e.g., 5% SDS)
and negative (e.g., PBS) controls

Incubate for a defined period
(e.g., 60 minutes at 37°C)

Rinse tissues to remove
the test substance

Post-incubation/recovery period
(e.g., 42 hours)

Assess cell viability using
MTT assay

Extract formazan dye

Measure optical density (OD)

Calculate % cell viability relative
to negative control

Classify based on viability threshold
(≤50% viability = Irritant)
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Chemical Spill Occurs

Alert personnel and
evacuate the immediate area

Assess the spill
(size, location, hazards)

Don appropriate PPE
(gloves, goggles, lab coat, respirator if needed)

Contain the spill with
inert absorbent material

Collect absorbed material
using non-sparking tools

Neutralize (if applicable and safe)
- Not typically applicable for this compound

Place waste in a labeled,
sealable container for hazardous waste

Decontaminate the spill area
and affected equipment

Dispose of waste according to
institutional and local regulations

Report the spill to the
supervisor and EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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